tert-Butyl Methyl(2-(3-nitro-1H-pyrazol-1-yl)ethyl)carbamate

• Molecular Formula: C11H18N4O4
• Molecular Weight: 270.29 g/mol
• IUPAC Name: tert-butyl N-methyl-N-[2-(3-nitropyrazol-1-yl)ethyl]carbamate
• InChI: InChI=1S/C11H18N4O4/c1-11(2,3)19-10(16)13(4)7-8-14-6-5-9(12-14)15(17)18/h5-6H,7-8H2,1-4H3
• InChI Key: YKMRXARXLGLTGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCN1C=CC(=N1)[N+](=O)[O-]

Description

Tert-Butyl Methyl(2-(3-nitro-1H-pyrazol-1-yl)ethyl)carbamate is a useful research compound. Its molecular formula is C11H18N4O4 and its molecular weight is 270.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 206c (5 g, 19.5 mmol) in THF (40 mL) was added NaH (938 mg, 23.4 mmol). The reaction mixture was stirred at room temperature for 30 minutes. Iodomethane (1.7 mL, 25.4 mmol) was added and the mixture was stirred for additional 15 hours. It was then evaporated and purified by silical-gel column eluting with 2:1 petroleum ether/ethyl acetate to give 206d as a white solid (4.5 g, 85%). MS: (M+H)+ 271.